2-(2-acetamidothiazol-4-yl)-N-(cyclohexylmethyl)acetamide
Description
“2-(2-acetamidothiazol-4-yl)-N-(cyclohexylmethyl)acetamide” is a chemical compound that belongs to the class of thiazoles . Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant .
Molecular Structure Analysis
The molecular structure of thiazole derivatives can be characterized by the presence of a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Scientific Research Applications
Synthesis and Biological Evaluation
New derivatives of thiazole, including structures similar to 2-(2-acetamidothiazol-4-yl)-N-(cyclohexylmethyl)acetamide, have been synthesized and evaluated for various biological activities. For instance, some derivatives exhibited anticancer properties. A study synthesized and studied derivatives for their anticancer activity against specific human lung adenocarcinoma cells and mouse embryoblast cell lines, noting that certain derivatives demonstrated high selectivity and significant apoptosis induction in cells (Evren et al., 2019).
Antimicrobial Evaluation
The compound and its derivatives have also been assessed for antimicrobial properties. A research synthesized novel imines and thiazolidinones derivatives and evaluated them for antibacterial and antifungal activities, indicating a potential role in combating microbial infections (Fuloria et al., 2009).
Bioactivity Against Marine Organisms
Some novel acetamides were synthesized and their bioactivity was evaluated against marine organisms like heterotrophic bacteria and marine chlorella, showcasing the compound's potential in marine biology or aquaculture applications (Yu et al., 2020).
Synthesis and Characterization for Chemical Studies
Various studies focus on the synthesis and characterization of new derivatives for further chemical and biological evaluation. For example, a study described the stereoselective synthesis of specific fused structures using N-vinylic α-(methylthio)acetamides, which could be useful in creating new pharmacologically active compounds (Saito et al., 2007).
properties
IUPAC Name |
2-(2-acetamido-1,3-thiazol-4-yl)-N-(cyclohexylmethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O2S/c1-10(18)16-14-17-12(9-20-14)7-13(19)15-8-11-5-3-2-4-6-11/h9,11H,2-8H2,1H3,(H,15,19)(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOWJMUXAOXTGKK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=CS1)CC(=O)NCC2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.40 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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